2-Chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)pyridine

• IUPAC Name: 2-chloro-5-(1-ethyl-3,6-dihydro-2H-pyridin-4-yl)pyridine
• InChI: InChI=1S/C12H15ClN2/c1-2-15-7-5-10(6-8-15)11-3-4-12(13)14-9-11/h3-5,9H,2,6-8H2,1H3
• InChI Key: RNSDBDLYYAXEMX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(=CC1)C2=CN=C(C=C2)Cl
• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

In general, imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

The molecular structure of similar compounds like imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole and its derivatives is diverse and depends on their chemical structure and the biological target.

Future Directions

The future directions in the field of imidazole and its derivatives are promising. Due to their broad range of chemical and biological properties, they have become an important synthon in the development of new drugs.